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Abstract
Dipentamethylenethiuram tetrasulfide (DPTT) is an organosulfur compound with significant

industrial applications, primarily as a vulcanization accelerator in the rubber industry.[1] It also

exhibits notable antifungal properties. This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, synthesis, and key applications of DPTT.

Detailed experimental protocols for its synthesis and the determination of its fundamental

properties are presented. Furthermore, this document elucidates the proposed mechanisms of

action in rubber vulcanization and as an antifungal agent, accompanied by visual diagrams to

facilitate understanding. All quantitative data is summarized in structured tables for ease of

reference and comparison.

Chemical Structure and Identification
Dipentamethylenethiuram tetrasulfide is characterized by a central tetrasulfide chain linked

to two piperidine rings via thiocarbonyl groups.

Table 1: Chemical Identification of Dipentamethylenethiuram Tetrasulfide
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Identifier Value

IUPAC Name 1,1'-(tetrathiodicarbonothioyl)bis(piperidine)

CAS Number 120-54-7[2]

Molecular Formula C₁₂H₂₀N₂S₆[2]

Molecular Weight 384.7 g/mol [2]

SMILES C1CCN(CC1)C(=S)SSSSC(=S)N2CCCCC2[2]

InChI

InChI=1S/C12H20N2S6/c15-11(13-7-3-1-4-8-

13)17-19-20-18-12(16)14-9-5-2-6-10-14/h1-

10H2[2]

Physicochemical Properties
DPTT is typically a light yellow powder or crystal.[1][3] Its key physical and chemical properties

are summarized in the table below.

Table 2: Physicochemical Properties of Dipentamethylenethiuram Tetrasulfide

Property Value Source

Appearance
White to light yellow

powder/crystal
[1][3]

Melting Point 118.0 to 122.0 °C [3][4]

Boiling Point
510.1 °C at 760 mmHg

(Predicted)
[3][4]

Density ~1.4 g/cm³ [4]

Solubility

Practically insoluble in water.

Soluble in carbon disulfide,

chloroform, and carbon

tetrachloride.

[5]

Vapor Pressure 1.6 x 10⁻¹⁰ mmHg at 25°C [4]
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and quality control of DPTT.

Table 3: Spectroscopic Data for Dipentamethylenethiuram Tetrasulfide

Technique Key Data and Observations

¹H NMR
Spectra have been recorded on a Varian CFT-

20 instrument.[2]

¹³C NMR
Spectral data is available and can be found in

chemical databases.[6]

FT-IR
Analysis is typically performed using a KBr

pellet technique.[2]

Mass Spectrometry
GC-MS data is available, with a top peak at m/z

128.[2]

Experimental Protocols
Synthesis of Dipentamethylenethiuram Tetrasulfide
The following protocol is based on a patented method for the preparation of DPTT.[7]

Objective: To synthesize Dipentamethylenethiuram tetrasulfide from piperidine, carbon

disulfide, and sulfur.

Materials:

Piperidine

Carbon disulfide

Sulfur powder

Hydrogen peroxide

Water (solvent)
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Reaction kettle with stirring mechanism

Standard laboratory glassware

Filtration apparatus

Drying oven

Procedure:

Under normal pressure and with continuous stirring, add piperidine and then sulfur powder to

a reaction kettle containing water. The molar ratio of piperidine to carbon disulfide to sulfur to

hydrogen peroxide should be approximately 1:1.1:2.0:0.5.[7]

After the addition is complete, control the temperature of the reaction mixture between 20

and 30 °C.[7]

Slowly add carbon disulfide to the reaction mixture over a period of 2 to 3 hours.[7]

Monitor the pH of the reaction solution. Once the pH stabilizes in the range of 6.5 to 7.5,

increase the temperature to between 30 and 40 °C.[7]

Introduce hydrogen peroxide to initiate the oxidation reaction and continue for 3 to 4 hours.

[7]

After the oxidation is complete, maintain the temperature for an additional hour to ensure the

reaction goes to completion.[7]

Perform solid-liquid separation to isolate the solid product.

The obtained solid is then dried, ground, and sieved to yield the final

Dipentamethylenethiuram tetrasulfide product.[7]

Determination of Melting Point
Objective: To determine the melting point range of a synthesized or purified sample of DPTT.

Materials:
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Dipentamethylenethiuram tetrasulfide sample

Capillary tubes

Melting point apparatus

Mortar and pestle

Procedure:

Ensure the DPTT sample is completely dry.

Grind a small amount of the sample into a fine powder using a mortar and pestle.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point.

Then, decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has melted (the end of the melting

range).

The reported melting point should be a range.

Solubility Assessment
Objective: To qualitatively assess the solubility of DPTT in various solvents.

Materials:

Dipentamethylenethiuram tetrasulfide sample
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A selection of solvents (e.g., water, ethanol, acetone, chloroform, carbon disulfide)

Test tubes with stoppers

Vortex mixer

Procedure:

Add approximately 10 mg of DPTT to 1 mL of each solvent in separate, labeled test tubes.

Stopper the test tubes and vortex for 1-2 minutes.

Visually inspect each tube for the presence of undissolved solid.

Record the solubility as "soluble," "sparingly soluble," or "insoluble" for each solvent.

Mechanisms of Action and Logical Relationships
Role in Rubber Vulcanization
Dipentamethylenethiuram tetrasulfide acts as an ultra-fast accelerator and a sulfur donor in

the vulcanization of natural and synthetic rubbers.[4][8] The process involves the thermal

decomposition of DPTT to generate radical species that initiate the cross-linking of polymer

chains.

The vulcanization process is often activated by the presence of zinc oxide and a fatty acid,

such as stearic acid.[9][10][11][12][13] These activators form a complex with the accelerator,

which then reacts with sulfur to create a highly potent vulcanizing agent.[10][11] This complex

facilitates the formation of shorter and more stable cross-links, enhancing the physical

properties of the vulcanized rubber.[10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b089536?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven2987-bispentamethylenethiuramtetrasulfide.html
https://lusida.com/wp-content/uploads/2018/11/DTechnicalNote-Vulcanization-Dec10.pdf
https://s3-prod.rubbernews.com/2020-02/RPN%2002-10-20%20Tech%20Notebook.pdf
https://www.indolysaght.com/the-crucial-role-of-zinc-oxide-in-the-rubber-industry
https://www.nurchem.com/what-is-the-role-of-zinc-oxide-in-rubber-formulations/
https://www.huaqiseals.com/article-5529238761436478.html
https://www.researchgate.net/publication/230141372_Influence_of_zinc_oxide_during_different_stages_of_sulfur_vulcanization_Elucidated_by_model_compound_studies
https://www.indolysaght.com/the-crucial-role-of-zinc-oxide-in-the-rubber-industry
https://www.nurchem.com/what-is-the-role-of-zinc-oxide-in-rubber-formulations/
https://www.indolysaght.com/the-crucial-role-of-zinc-oxide-in-the-rubber-industry
https://www.nurchem.com/what-is-the-role-of-zinc-oxide-in-rubber-formulations/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dipentamethylenethiuram
Tetrasulfide (DPTT) Heat Thiyl Radicals &

Polysulfidic Species
Thermal Decomposition

Active Sulfurating
Complex

Unvulcanized
Rubber Polymer

Cross-linking of
Polymer Chains

Activators
(Zinc Oxide, Stearic Acid)

Initiates

Vulcanized Rubber

Click to download full resolution via product page

Caption: Workflow of DPTT in Rubber Vulcanization.

Antifungal Activity
Dipentamethylenethiuram tetrasulfide has demonstrated significant antifungal activity

against various plant pathogens.[1] While the precise mechanism for DPTT has not been

extensively elucidated, the antifungal action of thiuram compounds and other sulfur-containing

molecules is generally attributed to their ability to disrupt fungal cell membranes and inhibit key

enzymatic processes.

The lipophilic nature of these compounds allows them to interfere with the ergosterol synthesis

pathway, a critical component of the fungal cell membrane.[14][15] This disruption leads to

increased membrane permeability, leakage of cellular contents, and ultimately, cell death.[14]
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Caption: Proposed Antifungal Mechanism of DPTT.

Safety and Handling
Dipentamethylenethiuram tetrasulfide may cause an allergic skin reaction.[2] It is also

considered toxic to aquatic life with long-lasting effects.[2] Appropriate personal protective

equipment, including gloves and eye protection, should be worn when handling this chemical.

For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion
Dipentamethylenethiuram tetrasulfide is a versatile organosulfur compound with well-

established applications in material science and potential for use in agricultural and

pharmaceutical sectors. A thorough understanding of its chemical and physical properties, as

detailed in this guide, is essential for its effective and safe utilization in research and

development. The provided experimental protocols offer a foundation for the synthesis and

characterization of this compound, while the elucidated mechanisms of action provide insight

into its functional roles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 120-54-7: Dipentamethylenethiuram tetrasulfide [cymitquimica.com]

2. Dipentamethylenethiuram tetrasulfide | C12H20N2S6 | CID 61049 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. lookchem.com [lookchem.com]

4. echemi.com [echemi.com]

5. Dipentamethylenethiuram tetrasulfide [chembk.com]

6. Bis(pentamethylene)thiuram tetrasulfide (120-54-7) 13C NMR [m.chemicalbook.com]

7. CN101429145A - Process for producing rubber vulcanization accelerant penta-methylene
thiuram tetrasulfide - Google Patents [patents.google.com]

8. lusida.com [lusida.com]

9. s3-prod.rubbernews.com [s3-prod.rubbernews.com]

10. indolysaght.com [indolysaght.com]

11. What is the role of zinc oxide in rubber formulations? | Nanjing Union Rubber Chemicals
[nurchem.com]

12. The role of stearic acid and zinc oxide in rubber compounding-Huaqi [huaqiseals.com]

13. researchgate.net [researchgate.net]

14. mdpi.com [mdpi.com]

15. Fungal cell membrane-promising drug target for antifungal therapy - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Dipentamethylenethiuram tetrasulfide chemical
structure and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089536#dipentamethylenethiuram-tetrasulfide-
chemical-structure-and-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b089536?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/120-54-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentamethylenethiuram-tetrasulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentamethylenethiuram-tetrasulfide
https://www.lookchem.com/404.htm
https://www.echemi.com/products/pid_Seven2987-bispentamethylenethiuramtetrasulfide.html
https://www.chembk.com/en/chem/Dipentamethylenethiuram%20tetrasulfide
https://m.chemicalbook.com/SpectrumEN_120-54-7_13CNMR.htm
https://patents.google.com/patent/CN101429145A/en
https://patents.google.com/patent/CN101429145A/en
https://lusida.com/wp-content/uploads/2018/11/DTechnicalNote-Vulcanization-Dec10.pdf
https://s3-prod.rubbernews.com/2020-02/RPN%2002-10-20%20Tech%20Notebook.pdf
https://www.indolysaght.com/the-crucial-role-of-zinc-oxide-in-the-rubber-industry
https://www.nurchem.com/what-is-the-role-of-zinc-oxide-in-rubber-formulations/
https://www.nurchem.com/what-is-the-role-of-zinc-oxide-in-rubber-formulations/
https://www.huaqiseals.com/article-5529238761436478.html
https://www.researchgate.net/publication/230141372_Influence_of_zinc_oxide_during_different_stages_of_sulfur_vulcanization_Elucidated_by_model_compound_studies
https://www.mdpi.com/2077-0375/12/12/1171
https://pubmed.ncbi.nlm.nih.gov/27667746/
https://pubmed.ncbi.nlm.nih.gov/27667746/
https://www.benchchem.com/product/b089536#dipentamethylenethiuram-tetrasulfide-chemical-structure-and-properties
https://www.benchchem.com/product/b089536#dipentamethylenethiuram-tetrasulfide-chemical-structure-and-properties
https://www.benchchem.com/product/b089536#dipentamethylenethiuram-tetrasulfide-chemical-structure-and-properties
https://www.benchchem.com/product/b089536#dipentamethylenethiuram-tetrasulfide-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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